Cas no 79218-87-4 (Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside)

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside is a protected mannose derivative widely used in carbohydrate chemistry and glycobiology research. Its key advantages include the presence of benzyl ether protecting groups at the 3- and 4-positions, which enhance stability and selectivity during synthetic transformations. The α-configuration of the glycosidic bond makes it a valuable intermediate for the synthesis of complex oligosaccharides and glycoconjugates. This compound is particularly useful in stereoselective glycosylation reactions, enabling controlled access to structurally diverse carbohydrate motifs. Its well-defined protection pattern allows for efficient deprotection strategies, facilitating downstream functionalization. The product is commonly employed in the development of bioactive molecules, glycan arrays, and glycoprotein mimics.

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside structure

79218-87-4 structure

Product Name:Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside

CAS No:79218-87-4

MF:C₂₁H₂₆O₆

MW:374.427546977997

CID:554620

PubChem ID:11057839

Update Time:2025-06-08

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

- Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside
- a-D-Mannopyranoside, methyl3,4-bis-O-(phenylmethyl)-
- Methyl 3,4-Di-O-benz
- METHYL 3,4-DI-O-BENZYL-A-D-MANNOPYRANOSIDE
- methyl 3,4-di-O-benzyl-alpha-D-mannopyranoside
- 79218-87-4
- (2S,3S,4R,5R,6R)-6-(hydroxymethyl)-2-methoxy-4,5-bis(phenylmethoxy)oxan-3-ol
- W-203813
- (2S,3S,4R,5R,6R)-4,5-Bis(benzyloxy)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3-ol
- Inchi： 1S/C21H26O6/c1-24-21-18(23)20(26-14-16-10-6-3-7-11-16)19(17(12-22)27-21)25-13-15-8-4-2-5-9-15/h2-11,17-23H,12-14H2,1H3/t17-,18+,19-,20-,21+/m1/s1
- InChI Key： VDXOCUMLSFQTRW-XNTOXWQXSA-N
- SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OC

Computed Properties

Exact Mass: 374.17300
Monoisotopic Mass: 374.17293854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 79-83°C
Boiling Point: 537.1±50.0 °C at 760 mmHg
Flash Point: 278.6±30.1 °C
PSA: 77.38000
LogP: 1.88170
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20?C Freezer

Methyl 3,4-Di-O-benzyl-α-D-mannopyranoside Pricemore >>

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